Cas no 1111016-47-7 (N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide)

• Product Name: N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide
• CAS No: 1111016-47-7
• MF: C₂₆H₂₀FN₅O₂
• MW: 453.467708587646
• CID: 5342255
• Update Time: 2025-11-01

N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide
• N-(4-((4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)-2-phenylacetamide
• N-[4-[[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]-2-phenylacetamide

• Inchi： 1S/C26H20FN5O2/c27-21-8-4-7-20(14-21)25-30-26(34-31-25)23-16-32(17-28-23)15-19-9-11-22(12-10-19)29-24(33)13-18-5-2-1-3-6-18/h1-12,14,16-17H,13,15H2,(H,29,33)
• InChI Key： XESXCBSHSTXGQT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NOC(C2=CN(C=N2)CC2C=CC(=CC=2)NC(CC2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 453.16
• Monoisotopic Mass: 453.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.8

Additional information on N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide

Comprehensive Overview of N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide (CAS No. 1111016-47-7)

In the realm of medicinal chemistry and drug discovery, N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide (CAS No. 1111016-47-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 1,2,4-oxadiazole and imidazole core, is being explored for its potential therapeutic applications. Researchers are particularly intrigued by its unique pharmacophore, which combines a fluorophenyl moiety with a phenylacetamide group, suggesting possible interactions with biological targets involved in inflammation and metabolic disorders.

The compound's CAS No. 1111016-47-7 is frequently searched in academic databases and patent literature, reflecting its relevance in contemporary drug development. Recent studies highlight its role as a modulator of specific enzymatic pathways, making it a candidate for addressing conditions like diabetes and autoimmune diseases. The presence of the 3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl segment is particularly noteworthy, as this scaffold is known for its bioisosteric properties, often enhancing drug-like characteristics such as solubility and metabolic stability.

From a synthetic chemistry perspective, the preparation of N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide involves multi-step organic transformations, including cyclization and amide coupling reactions. These methods are optimized to achieve high yields and purity, critical for preclinical evaluations. The compound’s molecular weight and logP values align with Lipinski’s rule of five, further underscoring its drug-like potential.

In the context of current trends, this compound aligns with the growing demand for small-molecule inhibitors targeting protein-protein interactions. Its imidazole-1-ylmethyl linker is a structural feature shared with several FDA-approved drugs, sparking interest in repurposing strategies. Additionally, the fluorine atom in its structure is a hot topic in medicinal chemistry, as fluorination often improves pharmacokinetic profiles and target binding affinity.

Researchers and pharmaceutical companies are actively investigating CAS No. 1111016-47-7 for its selectivity and off-target effects, key considerations in modern drug design. Computational modeling and in vitro assays suggest promising activity against kinases and GPCRs, though further validation is required. The compound’s patent landscape reveals filings in oncology and neurology, indicating broad therapeutic potential.

As the scientific community delves deeper into precision medicine, N-[4-({4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-2-phenylacetamide exemplifies the convergence of structure-activity relationship (SAR) studies and fragment-based drug discovery. Its development also reflects advancements in high-throughput screening technologies, enabling rapid identification of lead compounds.

In summary, CAS No. 1111016-47-7 represents a compelling case study in the intersection of synthetic chemistry and biological innovation. With its multifaceted applications and alignment with cutting-edge research trends, this compound continues to captivate researchers aiming to address unmet medical needs through novel small-molecule therapeutics.